3,4-Difluoro-1,2-thiazole-5-carbonitrile

• IUPAC Name: 3,4-difluoro-1,2-thiazole-5-carbonitrile
• InChI: InChI=1S/C4F2N2S/c5-3-2(1-7)9-8-4(3)6
• InChI Key: SRSUXNCABZGADG-UHFFFAOYSA-N
• Canonical SMILES: C(#N)C1=C(C(=NS1)F)F
• Molecular Formula: C4F2N2S
• DSSTOX Substance ID: DTXSID601275424
• Molecular Weight: 146.12 g/mol
• CAS RN: 1858249-85-0

Description

3,4-Difluoro-1,2-thiazole-5-carbonitrile (DFTC) is a synthetic organic compound and a member of the thiazole family. It is a colorless, water-soluble solid that has a wide range of applications in the scientific and medical research fields. DFTC has been studied extensively in the past decade, and its potential uses in the future are numerous.

Mechanism of Action

The mechanism of action of 3,4-Difluoro-1,2-thiazole-5-carbonitrile is not yet fully understood. However, it is believed to act as an inhibitor of certain enzymes that are involved in drug metabolism. It is also believed to interact with certain receptors in the brain and nervous system, which may lead to its effects on the body.
Biochemical and Physiological Effects
3,4-Difluoro-1,2-thiazole-5-carbonitrile has been shown to have effects on the body, including the inhibition of certain enzymes involved in drug metabolism. It has also been shown to affect the brain and nervous system, leading to changes in behavior and cognition. In addition, 3,4-Difluoro-1,2-thiazole-5-carbonitrile has been shown to have anti-inflammatory and antioxidant effects.

Advantages and Limitations for Lab Experiments

The main advantage of using 3,4-Difluoro-1,2-thiazole-5-carbonitrile in laboratory experiments is its water solubility, which makes it easy to work with in a variety of different settings. Additionally, its relatively low toxicity makes it a safe choice for laboratory work. However, the main limitation of using 3,4-Difluoro-1,2-thiazole-5-carbonitrile is its relatively low potency, which can make it difficult to achieve the desired results in certain experiments.

Future Directions

The potential future directions for 3,4-Difluoro-1,2-thiazole-5-carbonitrile are numerous. It could be used to study the effects of various drugs on the brain and nervous system, as well as to better understand the mechanisms of drug metabolism. Additionally, it could be used to study the effects of environmental pollutants on the human body, as well as to develop new drugs and treatments for various diseases. Finally, 3,4-Difluoro-1,2-thiazole-5-carbonitrile could be used to study the effects of various enzymes on the body, which could lead to the development of more effective drugs and treatments.

Synthesis Methods

3,4-Difluoro-1,2-thiazole-5-carbonitrile can be synthesized by reacting 3,4-difluorobenzaldehyde with thiourea in the presence of hydrochloric acid and acetic anhydride. The reaction is conducted at a temperature of around 100°C and yields a product with a purity of over 90%. The reaction can be optimized further by using different solvents and catalysts.

Scientific Research Applications

3,4-Difluoro-1,2-thiazole-5-carbonitrile has been used in a variety of scientific research applications, including the study of enzyme inhibition and drug metabolism. It has also been used to study the effects of various drugs on the brain and nervous system. In addition, 3,4-Difluoro-1,2-thiazole-5-carbonitrile has been used to study the effects of various environmental pollutants on the human body.